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Compound of Interest

Compound Name: N-(4-methoxyphenyl)Glycine

Cat. No.: B182500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available scientific information on the

thermal properties of N-(4-methoxyphenyl)glycine and related compounds. It is important to

note that detailed experimental studies on the thermal decomposition of N-(4-
methoxyphenyl)glycine are not readily available in the public domain. Therefore, some

sections of this guide are based on data from structurally similar compounds and are intended

to provide a predictive framework and guide for future experimental design.

Introduction
N-(4-methoxyphenyl)glycine, a derivative of the simplest amino acid, glycine, holds interest in

various fields, including medicinal chemistry and materials science, due to its unique structural

features. The presence of the methoxy-substituted phenyl ring attached to the nitrogen atom of

glycine influences its chemical and physical properties, including its thermal stability.

Understanding the thermal behavior of this compound is crucial for its synthesis, purification,

storage, and application, particularly in processes that involve elevated temperatures. This

guide provides a comprehensive overview of the known and predicted thermal stability and

decomposition pathways of N-(4-methoxyphenyl)glycine.

Physicochemical Properties
A key physical property available for DL-4-Methoxyphenylglycine is its melting point, which is

reported to be 225°C, at which it sublimes[1]. This suggests that the compound transitions
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directly from a solid to a gaseous state upon heating under atmospheric pressure.

Thermal Stability and Decomposition Profile
(Hypothetical)
While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for N-(4-methoxyphenyl)glycine are not available in the reviewed literature, a

hypothetical thermal profile can be constructed based on related compounds. For instance, the

structurally similar N-(4-hydroxyphenyl)glycine is reported to be thermally stable up to 210°C

and exhibits a two-stage degradation pattern[2]. Another related compound, N-(4-

Methoxybenzyl)glycine, is suggested to be stable up to approximately 100-150°C under an

inert atmosphere[1]. The significant difference in reported stability for these related compounds

highlights the need for direct experimental analysis of N-(4-methoxyphenyl)glycine.

Based on the decomposition of glycine and other N-substituted amino acids, the thermal

decomposition of N-(4-methoxyphenyl)glycine is likely to be an endothermic process[3][4].

Table 1: Predicted Thermal Decomposition Data for N-(4-methoxyphenyl)glycine

Parameter Predicted Value/Range Basis for Prediction

Decomposition Onset (TGA) > 200 °C
Based on the stability of N-(4-

hydroxyphenyl)glycine[2].

Major Decomposition Stage(s) Likely two or more stages

Common for complex organic

molecules; observed for N-(4-

hydroxyphenyl)glycine[2].

Peak Decomposition

Temperature(s) (DSC)
> 225 °C

Expected to be near or above

the reported

melting/sublimation point[1].

Final Residue at >600°C

(TGA)

Variable (likely low in inert

atm.)

Dependent on decomposition

pathways and atmosphere.

Proposed Decomposition Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b182500?utm_src=pdf-body
https://dergipark.org.tr/en/download/article-file/3448983
https://www.smolecule.com/products/s1907381
https://www.benchchem.com/product/b182500?utm_src=pdf-body
https://www.benchchem.com/product/b182500?utm_src=pdf-body
https://www.researchgate.net/publication/323072941_Thermal_decomposition_of_the_amino_acids_glycine_cysteine_aspartic_acid_asparagine_glutamic_acid_glutamine_arginine_and_histidine
https://pubmed.ncbi.nlm.nih.gov/29449937/
https://www.benchchem.com/product/b182500?utm_src=pdf-body
https://dergipark.org.tr/en/download/article-file/3448983
https://dergipark.org.tr/en/download/article-file/3448983
https://www.smolecule.com/products/s1907381
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The thermal decomposition of N-(4-methoxyphenyl)glycine at elevated temperatures is

anticipated to proceed through several competing pathways. Drawing parallels with the

predicted decomposition of N-(4-Methoxybenzyl)glycine and the known decomposition of other

amino acids, the following primary decomposition routes are plausible[1][5]:

Decarboxylation: The loss of the carboxyl group as carbon dioxide is a common

decomposition pathway for amino acids.

N-C Bond Cleavage: Scission of the bond between the nitrogen and the phenyl ring (N-

dearylation) or the nitrogen and the methylene group.

Degradation of the Methoxy Group: The methoxy substituent on the phenyl ring may undergo

degradation, potentially leading to the formation of phenolic intermediates.

Polymerization/Condensation: At high temperatures, amino acids can undergo intermolecular

condensation reactions to form peptide-like oligomers or more complex polymeric

structures[5].

Proposed Decomposition Pathways of N-(4-methoxyphenyl)Glycine
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Decarboxylation N-C Bond Cleavage Methoxy Group
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Caption: Proposed major decomposition pathways for N-(4-methoxyphenyl)glycine.

Comparative Thermal Analysis Data
To provide context, the following table summarizes the thermal decomposition data for glycine

and a related N-substituted glycine derivative.

Table 2: Thermal Decomposition Data for Glycine and Related Compounds

Compound
Decompositio
n Peak (DSC)

Heat of
Decompositio
n

Gaseous
Products

Reference

Glycine 250 °C 72.1 kJ/mol H₂O, NH₃ [3][4]

N,N-

Dimethylglycine–

Chloranilic Acid

Complex

Two-stage

decomposition

starting before

277 °C

Not specified Not specified [6][7]

Recommended Experimental Protocols
For a thorough investigation of the thermal stability and decomposition of N-(4-
methoxyphenyl)glycine, the following experimental protocols are recommended.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature ranges of decomposition and the corresponding mass

losses.

Methodology:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of finely ground N-(4-
methoxyphenyl)glycine into an appropriate pan (e.g., alumina or platinum).
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Atmosphere: Conduct experiments under both an inert atmosphere (e.g., nitrogen or argon,

flow rate 20-50 mL/min) and an oxidative atmosphere (e.g., air, flow rate 20-50 mL/min) to

assess the influence of oxygen on the decomposition.

Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to a final

temperature of at least 600°C to ensure complete decomposition. A heating rate of 10°C/min

is standard, but multiple heating rates (e.g., 5, 10, 15, and 20°C/min) can be used for kinetic

analysis.

Data Analysis: Determine the onset temperature of decomposition, the temperatures of

maximum mass loss rate (from the derivative TGA curve), the percentage mass loss in each

decomposition step, and the final residue percentage.

Differential Scanning Calorimetry (DSC)
Objective: To identify the temperatures of thermal events such as melting, sublimation, and

decomposition, and to quantify the enthalpy changes associated with these events.

Methodology:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed

aluminum pan. An empty sealed pan should be used as a reference.

Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50

mL/min.

Temperature Program: Heat the sample from ambient temperature to a temperature beyond

the final decomposition point observed in TGA, at a constant heating rate (e.g., 10°C/min).

Data Analysis: Identify endothermic and exothermic peaks. Determine the onset

temperature, peak temperature, and enthalpy (area under the peak) for each thermal event.
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General Experimental Workflow for Thermal Analysis

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

Sample Preparation
(5-10 mg)

Heating Program
(e.g., 10°C/min)

Inert/Oxidative
Atmosphere

TGA Data Acquisition
(Mass vs. Temp)

Data Analysis:
- Onset Temperature

- Mass Loss %
- Residue %

Sample Preparation
(2-5 mg)

Heating Program
(e.g., 10°C/min)

Inert Atmosphere

DSC Data Acquisition
(Heat Flow vs. Temp)

Data Analysis:
- Peak Temperatures

- Enthalpy (ΔH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.smolecule.com/products/s1907381
https://dergipark.org.tr/en/download/article-file/3448983
https://www.researchgate.net/publication/323072941_Thermal_decomposition_of_the_amino_acids_glycine_cysteine_aspartic_acid_asparagine_glutamic_acid_glutamine_arginine_and_histidine
https://pubmed.ncbi.nlm.nih.gov/29449937/
https://pubmed.ncbi.nlm.nih.gov/29449937/
https://www.researchgate.net/publication/225632900_Studies_of_the_Rates_of_Thermal_Decomposition_of_Glycine_Alanine_and_Serine
https://www.mdpi.com/1996-1944/14/12/3292
https://www.researchgate.net/publication/352403451_Structural_Thermal_and_Vibrational_Properties_of_NN-Dimethylglycine-Chloranilic_Acid-A_New_Co-Crystal_Based_on_an_Aliphatic_Amino_Acid
https://www.benchchem.com/product/b182500#thermal-stability-and-decomposition-of-n-4-methoxyphenyl-glycine
https://www.benchchem.com/product/b182500#thermal-stability-and-decomposition-of-n-4-methoxyphenyl-glycine
https://www.benchchem.com/product/b182500#thermal-stability-and-decomposition-of-n-4-methoxyphenyl-glycine
https://www.benchchem.com/product/b182500#thermal-stability-and-decomposition-of-n-4-methoxyphenyl-glycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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